N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide
• InChI: InChI=1S/C15H19N3O5/c1-2-22-11-5-3-10(4-6-11)17-13(19)9-16-15(21)18-12-7-8-23-14(12)20/h3-6,12H,2,7-9H2,1H3,(H,17,19)(H2,16,18,21)/t12-/m0/s1
• InChI Key: BXTFAMMRNOEFAO-LBPRGKRZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CNC(=O)NC2CCOC2=O
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)CNC(=O)N[C@H]2CCOC2=O
• Molecular Formula: C15H19N3O5
• Molecular Weight: 321.33 g/mol

Description

N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide is a complex organic compound with a unique structure that includes an ethoxyphenyl group and an oxolan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide typically involves multiple steps. One common method includes the reaction of 4-ethoxyaniline with a suitable acylating agent to form an intermediate, which is then reacted with a carbamoylating agent to introduce the carbamoylamino group. The final step involves the cyclization of the intermediate to form the oxolan ring under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve the use of flow microreactor systems, which offer advantages in terms of efficiency, versatility, and sustainability compared to traditional batch processes . These systems allow for precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: It is used in the production of specialty chemicals and materials, benefiting from its unique structural properties

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other carbamoylamino derivatives and oxolan-containing molecules. Examples include:

• N-(4-methoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide
• N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]propionamide

Uniqueness

N-(4-ethoxyphenyl)-2-[[(3S)-2-oxooxolan-3-yl]carbamoylamino]acetamide is unique due to its specific combination of functional groups and its structural configuration.